Cas no 1049728-90-6 (4-(4-Bromobutyl)piperidine hydrobromide)

• Product Name: 4-(4-Bromobutyl)piperidine hydrobromide
• CAS No: 1049728-90-6
• MF: C₉H₁₉Br₂N
• MW: 301.061861276627
• MDL: MFCD03265702
• CID: 1082060
• PubChem ID: 2784662
• Update Time: 2025-10-30

4-(4-Bromobutyl)piperidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromobutyl)piperidine hydrobromide
• 4-(4-BROMO-BUTYL)-PIPERIDINE HBR
• 4-(4-bromo-butyl)piperidine hydrobromide
• 4-(4-bromo-butyl)-piperidine hydrobromide
• AB13958
• AC1MD6W4
• AK-32742
• CTK8E4573
• AURORA KA-2530
• Piperidine, 4-(4-bromobutyl)-, hydrobromide (1:1)
• DTXSID00382792
• AKOS022176133
• 4-(4-bromobutyl)piperidine;hydrobromide
• DB-366830
• A13520
• AS-37091
• 4-(4-Bromobutyl)piperidinehydrobromide
• 4-(4-Bromobutyl)piperidine HBr
• CS-0170813
• 1049728-90-6
• ZRB72890
• MFCD03265702

• MDL： MFCD03265702
• Inchi： 1S/C9H18BrN.BrH/c10-6-2-1-3-9-4-7-11-8-5-9;/h9,11H,1-8H2;1H
• InChI Key： DYXGTWSTSVSBKK-UHFFFAOYSA-N
• SMILES： BrCCCCC1CCNCC1.Br

Computed Properties

• Exact Mass: 298.98800
• Monoisotopic Mass: 298.98842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 12.03000
• LogP: 3.83810

4-(4-Bromobutyl)piperidine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-(4-Bromobutyl)piperidine hydrobromide

4-(4-Bromobutyl)piperidine hydrobromide (CAS No. 1049728-90-6)

4-(4-Bromobutyl)piperidine hydrobromide, also known as CAS No. 1049728-90-6, is a chemical compound with the molecular formula C₁₁H₂₁BrN. This compound is a bromide salt of 4-(4-bromobutyl)piperidine, which is a derivative of piperidine, a six-membered saturated heterocyclic amine. The structure of this compound consists of a piperidine ring with a bromobutyl substituent attached to the nitrogen atom. The bromide ion acts as the counterion in this hydrobromide salt.

The synthesis of 4-(4-Bromobutyl)piperidine hydrobromide typically involves alkylation reactions, where the bromobutyl group is introduced onto the piperidine ring. This process often requires careful control of reaction conditions to ensure high yields and purity. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize the reaction efficiency and reduce reaction times, making this compound more accessible for research and industrial applications.

In terms of physical properties, 4-(4-Bromobutyl)piperidine hydrobromide is a white crystalline solid with a melting point of approximately 230°C. It is soluble in water and polar organic solvents such as ethanol and methanol, making it suitable for various solution-based applications. The compound exhibits moderate stability under ambient conditions but may degrade upon prolonged exposure to light or high temperatures.

4-(4-Bromobutyl)piperidine hydrobromide has found applications in several fields, including pharmaceutical research and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting GABAergic systems due to its structural similarity to certain neurotransmitters. Recent research has highlighted its potential as a modulator of ion channels, which could lead to novel therapeutic agents for neurological disorders.

In materials science, this compound has been investigated for its ability to act as a precursor in polymer synthesis. Its bromine-containing side chain can participate in polymerization reactions, leading to materials with tailored mechanical and electronic properties. For instance, studies have demonstrated its use in the synthesis of conductive polymers for applications in flexible electronics.

The pharmacological activity of 4-(4-Bromobutyl)piperidine hydrobromide has been extensively studied in recent years. Preclinical studies have shown that it exhibits moderate activity as an agonist at certain GABA receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. However, further research is required to fully understand its pharmacokinetics and safety profile before it can be considered for clinical use.

In conclusion, CAS No. 1049728-90-6, or 4-(4-Bromobutyl)piperidine hydrobromide, is a versatile compound with promising applications in both pharmaceutical and materials science fields. Its unique chemical structure and reactivity make it an interesting target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovations.